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These application notes provide a comprehensive overview of the use of carbohydrazide as
an effective oxygen scavenger in boiler systems. This document details its mechanism of
action, advantages over traditional chemicals, and protocols for its application and performance
evaluation.

Introduction

Dissolved oxygen is a primary contributor to corrosion in boiler systems, leading to pitting,
reduced efficiency, and costly equipment failure. Carbohydrazide (CHsN4O) is an organic,
non-carcinogenic alternative to traditional oxygen scavengers like hydrazine.[1][2][3] It
effectively removes dissolved oxygen and passivates metal surfaces, offering comprehensive
corrosion protection.[2][3][4]

Key Advantages of Carbohydrazide:

o Safety: It is a non-carcinogenic and less toxic alternative to hydrazine, enhancing workplace
safety.[1]

» Efficiency: Carbohydrazide reacts with dissolved oxygen to form harmless, volatile products
(nitrogen, water, and carbon dioxide), which do not contribute to the total dissolved solids
(TDS) in the boiler water.[4][5]
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e Metal Passivation: It promotes the formation of a protective magnetite (FesOa) layer on steel
surfaces, preventing further corrosion.[2][4]

o Versatility: It is effective over a wide range of temperatures and pressures.[6]

Mechanism of Action

Carbohydrazide functions through two primary mechanisms: oxygen scavenging and metal
passivation.

Oxygen Scavenging

Carbohydrazide directly reacts with dissolved oxygen in the boiler feedwater. The primary
reaction is:

(NH2NH)2CO + 202 — 2Nz + 3H20 + CO2[7]

At temperatures above 150°C (302°F), carbohydrazide can also decompose to form
hydrazine, which then reacts with oxygen:

(NH2NH)2CO + H20 — 2N2Ha + CO2 N2Ha + O2 —» N2 + 2H20

Metal Passivation

Carbohydrazide aids in the formation of a passive magnetite layer on the surface of boiler
components. It reduces ferric oxide (hematite, red rust) to the more stable ferrous oxide
(magnetite, black rust), which acts as a protective barrier against further corrosion.[2]

The following diagram illustrates the chemical pathways of carbohydrazide in a boiler system.
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Caption: Chemical pathways of carbohydrazide in a boiler system.

Quantitative Data

The following tables summarize key quantitative data related to the application of

carbohydrazide.

Table 1: Stoichiometric and Dosing Information
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Parameter

Value

Reference

Stoichiometric Requirement

0.5 moles of carbohydrazide

per mole of Oz

[8]

Recommended Dosage (Low-

) 0.10 - 0.2 ppm [2]
Pressure Boilers: 0-40 bar)
Recommended Dosage
(Medium-Pressure Boilers: 41-  0.05 - 0.1 ppm [2]

60 bar)

Optimized Dose Rate in a

High-Pressure Boiler Study

0.7 mg/kg (0.7 ppm)

[9]

Residual Hydrazine
Maintained in High-Pressure
Boiler Study

30-40 ppb (from
carbohydrazide

decomposition)

[9]

Table 2: Comparative Corrosion Rate Data (High-Pressure Boiler Study)

Corrosion Rate

Material Condition Reference
(mpy)
Carbon Steel (Water _ _
) With Hydrazine 0.044 [1]
Side)
Carbon Steel (Water ] )
) With Carbohydrazide 0.384 [1]
Side)
Carbon Steel (Steam ) )
) With Carbohydrazide 0.444 [1]
Side)
70/30 Cupronickel _ _
With Carbohydrazide 0.128 [1]
(HP Heaters)
mpy = mils per year
Experimental Protocols
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The following protocols outline the procedures for applying and evaluating carbohydrazide as
an oxygen scavenger in a boiler system.

Protocol for Application and Dosing

Objective: To establish and maintain the correct dosage of carbohydrazide for effective
oxygen scavenging and metal passivation.

Materials:

» Carbohydrazide solution (concentration as per supplier)
e Metering pump

o Boiler feedwater line injection port

Procedure:

« Initial Dosage Calculation: Calculate the initial dosage based on the dissolved oxygen level
in the feedwater after mechanical deaeration and the boiler's operating parameters. A
common starting point is a stoichiometric excess to ensure complete oxygen removal.

« Injection Point: The preferred injection point for volatile oxygen scavengers like
carbohydrazide is into the boiler feedwater line, downstream of the deaerator and before
the feedwater pump.[10] This ensures adequate mixing and reaction time before the water
enters the boiler.

e Continuous Dosing: Utilize a metering pump to ensure continuous and accurate dosing of
the carbohydrazide solution.[10] Batch or slug dosing is not recommended.

e Residual Monitoring and Dosage Adjustment: Regularly monitor the residual
carbohydrazide concentration in the boiler water and adjust the dosage to maintain the
desired residual level. In high-pressure boilers, monitoring the residual hydrazine
concentration resulting from carbohydrazide decomposition can also be an effective control
method.[9]
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Protocol for Evaluating Oxygen Scavenging
Performance

Objective: To determine the effectiveness of carbohydrazide in removing dissolved oxygen
from the boiler feedwater.

Materials:

o Dissolved oxygen (DO) meter or test kit (e.g., ASTM D888 compliant)[11][12]
e Sample cooler

» Water sampling containers

Procedure:

o Sample Collection: Collect water samples from designated points in the feedwater system,
such as the deaerator outlet and the economizer inlet. It is crucial to use a sample cooler to
reduce the temperature of the water to prevent flashing and ensure accurate DO readings.

o Dissolved Oxygen Measurement: Immediately analyze the collected samples for dissolved
oxygen concentration using a calibrated DO meter or a colorimetric test kit. Follow the
manufacturer's instructions for the chosen analytical method.

o Performance Evaluation: Compare the DO levels before and after the carbohydrazide
injection point. A significant reduction in DO concentration indicates effective oxygen
scavenging. The target is typically to maintain DO levels below 7 ppb in the deaerator outlet.
[13]

Protocol for Determination of Residual Carbohydrazide
(PDTS Method)

Objective: To quantify the concentration of residual carbohydrazide in the boiler water.
Materials:

e Spectrophotometer or colorimeter
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PDTS (3-(2-pyridyl)-5,6-bis(4-phenylsulfonic acid)-1,2,4-triazine, disodium salt) reagent

Ferric iron solution (Activator Solution)

Sample cells

Pipettes

Procedure:

 Principle: This method is based on the reduction of ferric iron (Fe3*) to ferrous iron (Fe2*) by
carbohydrazide. The resulting ferrous iron then reacts with PDTS to form a peach-pink
colored complex, the intensity of which is proportional to the carbohydrazide concentration.

[41[7]
o Sample Preparation: Collect a boiler water sample and cool it to room temperature.

» Blank Preparation: Prepare a blank using deionized water and the same reagents as the
sample.

e Color Development: a. To a known volume of the sample, add the ferric iron solution. b.
Subsequently, add the PDTS reagent and mix. c. Allow a specific reaction time (typically 1-2
minutes) for the color to develop.[2]

o Measurement: Measure the absorbance of the sample at the appropriate wavelength (e.g.,
562 nm) using a spectrophotometer, after zeroing the instrument with the blank.

o Calculation: Determine the carbohydrazide concentration from a calibration curve prepared
using standards of known carbohydrazide concentrations.

Potential Interferences:

» Ferrous Iron: Positive interference. Can be corrected by analyzing a sample without the ferric
iron activator solution and subtracting the result.

o Other Reducing Agents: Positive interference.

e High Sample Temperature: Can lead to falsely high results.[14]
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The following diagram illustrates the workflow for evaluating carbohydrazide performance.

Workflow for Carbohydrazide Performance Evaluation
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Caption: Workflow for evaluating carbohydrazide performance in boilers.

Conclusion

Carbohydrazide is a scientifically sound and safer alternative for oxygen scavenging and
corrosion control in boiler systems. Its dual-action mechanism of oxygen removal and metal
passivation provides comprehensive protection. For optimal performance, it is crucial to
implement a well-designed dosing strategy and regularly monitor key parameters such as
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dissolved oxygen and residual carbohydrazide levels. The protocols provided in this document
offer a framework for the effective application and evaluation of carbohydrazide in a research
or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

